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Compound of Interest

Compound Name: 5-Phenyltetradecane

Cat. No.: B14179997 Get Quote

The safe and compliant disposal of 5-Phenyltetradecane is a critical aspect of laboratory

operations, ensuring the protection of personnel and the environment. This guide provides

detailed procedures for the proper handling and disposal of 5-Phenyltetradecane waste, in

line with general laboratory safety protocols and chemical waste management principles.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 5-Phenyltetradecane and adhere to all institutional and regulatory guidelines.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

use a NIOSH-approved respirator.

Engineering Controls:

All handling of 5-Phenyltetradecane should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.

**Step-by-Step Disposal Protocol
The disposal of 5-Phenyltetradecane, a combustible liquid, must be managed as hazardous

waste. Under no circumstances should it be disposed of down the drain or in regular trash.

Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: 5-Phenyltetradecane".

Include the full chemical name and any other components of the waste mixture.

Do not mix 5-Phenyltetradecane waste with incompatible materials such as strong

oxidizing agents, strong acids, or strong bases.

Container Selection and Management:

Use a chemically compatible and leak-proof container, preferably made of plastic to

minimize the risk of breakage.

Keep the container tightly sealed when not in use to prevent the release of vapors.

Store the waste container in a designated, well-ventilated, and secure area away from

heat and ignition sources.

Waste Collection:

Carefully transfer the 5-Phenyltetradecane waste into the labeled hazardous waste

container.

For contaminated labware (e.g., glassware, pipette tips), rinse them with a suitable solvent

(e.g., ethanol or acetone) and collect the rinsate as hazardous waste.

After rinsing, the labware can typically be disposed of in the appropriate glass or sharps

container. If heavily contaminated, it should be managed as hazardous solid waste.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Provide the EHS office with a completed hazardous waste disposal form, accurately listing

the contents and quantity of the waste.

Follow all institutional procedures for waste pickup and handover.

Quantitative Data Summary
While a specific Safety Data Sheet for 5-Phenyltetradecane was not available, the following

table summarizes relevant data for similar long-chain alkylbenzenes and general laboratory

chemicals, which can be used as a reference for safe handling and disposal.

Property Value Source/Analogue

Physical State Liquid
General knowledge of similar

compounds

Boiling Point ~359 °C 1-Phenyltetradecane

Melting Point ~16 °C 1-Phenyltetradecane

Flash Point > 99 °C (210.2 °F) n-Tetradecane[1][2]

Specific Gravity ~0.854 g/mL at 20 °C 1-Phenyltetradecane

Solubility in Water Insoluble n-Tetradecane[1]

Storage Class 10 - Combustible liquids 1-Phenyltetradecane

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory chemical waste

management protocols. These protocols are derived from regulations set forth by agencies

such as the Environmental Protection Agency (EPA) and are implemented by institutional EHS

departments. The core principle is the segregation and proper containment of hazardous waste

to prevent environmental contamination and ensure personnel safety.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Phenyltetradecane waste in a laboratory setting.

Start: 5-Phenyltetradecane Waste Generated
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Liquid Waste (Pure or Solution)

Liquid

Contaminated Solid Waste (Gloves, Paper, etc.)
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Select & Label Liquid Hazardous Waste Container Select & Label Solid Hazardous Waste Container Select & Label Sharps Hazardous Waste Container
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Caption: 5-Phenyltetradecane Disposal Workflow.
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This comprehensive guide provides the necessary information for the safe and compliant

disposal of 5-Phenyltetradecane. By adhering to these procedures, researchers and

laboratory personnel can minimize risks and ensure responsible chemical waste management.

Always prioritize safety and consult with your institution's EHS department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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